(1S,βS)-1,4,4aα,5,6,7,8,8a-Octahydro-β,2,5,5,8aβ-pentamethyl-1β-naphthalenepentanoic acid methyl est
(1S,βS)-1,4,4aα,5,6,7,8,8a-Octahydro-β,2,5,5,8aβ-pentamethyl-1β-naphthalenepentanoic acid methyl est
Brand Name:
Vulcanchem
CAS No.:
1438-55-7
VCID:
VC0073081
InChI:
InChI=1S/C21H36O2/c1-15(14-19(22)23-6)8-10-17-16(2)9-11-18-20(3,4)12-7-13-21(17,18)5/h9,15,17-18H,7-8,10-14H2,1-6H3/t15-,17-,18-,21+/m0/s1
SMILES:
CC1=CCC2C(CCCC2(C1CCC(C)CC(=O)OC)C)(C)C
Molecular Formula:
C21H36O2
Molecular Weight:
320.5 g/mol
(1S,βS)-1,4,4aα,5,6,7,8,8a-Octahydro-β,2,5,5,8aβ-pentamethyl-1β-naphthalenepentanoic acid methyl est
CAS No.: 1438-55-7
Main Products
VCID: VC0073081
Molecular Formula: C21H36O2
Molecular Weight: 320.5 g/mol
| CAS No. | 1438-55-7 |
|---|---|
| Product Name | (1S,βS)-1,4,4aα,5,6,7,8,8a-Octahydro-β,2,5,5,8aβ-pentamethyl-1β-naphthalenepentanoic acid methyl est |
| Molecular Formula | C21H36O2 |
| Molecular Weight | 320.5 g/mol |
| IUPAC Name | methyl (3S)-5-[(1S,4aS,8aS)-2,5,5,8a-tetramethyl-1,4,4a,6,7,8-hexahydronaphthalen-1-yl]-3-methylpentanoate |
| Standard InChI | InChI=1S/C21H36O2/c1-15(14-19(22)23-6)8-10-17-16(2)9-11-18-20(3,4)12-7-13-21(17,18)5/h9,15,17-18H,7-8,10-14H2,1-6H3/t15-,17-,18-,21+/m0/s1 |
| Standard InChIKey | LWPPDVAQDDYKML-QUJKESNLSA-N |
| Isomeric SMILES | CC1=CC[C@@H]2[C@@]([C@H]1CC[C@H](C)CC(=O)OC)(CCCC2(C)C)C |
| SMILES | CC1=CCC2C(CCCC2(C1CCC(C)CC(=O)OC)C)(C)C |
| Canonical SMILES | CC1=CCC2C(CCCC2(C1CCC(C)CC(=O)OC)C)(C)C |
| PubChem Compound | 14264209 |
| Last Modified | Nov 11 2021 |
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